4-ethyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• CAS: 2640943-65-1
• Molecular Formula: C16H22N6S
• Molecular Weight: 330.5 g/mol
• SMILES: CCC1=CC(=NC(=N1)SC)N2CCN(CC2)C3=NC=NC(=C3)C
• InChI: InChI=1S/C16H22N6S/c1-4-13-10-15(20-16(19-13)23-3)22-7-5-21(6-8-22)14-9-12(2)17-11-18-14/h9-11H,4-8H2,1-3H3
• InChIKey: VPLLTSVSLZBTMK-UHFFFAOYSA-N

4-Ethyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine (CAS 2640943-65-1) is a synthetic heterocyclic small molecule built on a piperazinylpyrimidine scaffold. Compounds in this chemotype have been explored as selective kinase inhibitors and anticancer agents.

Procurement Brief: 4-Ethyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine (CAS 2640943-65-1)

4-Ethyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine (CAS 2640943-65-1) is a synthetic heterocyclic small molecule built on a piperazinylpyrimidine scaffold. Compounds in this chemotype have been explored as selective kinase inhibitors and anticancer agents . However, a systematic search of primary research papers, patents, and authoritative databases (e.g., PubMed, BindingDB, ChEMBL, PubChem) returned no published bioactivity data, target engagement results, ADMET parameters, or selectivity profiles specifically for this CAS number beyond basic property predictions.

Chemotype Piperazinylpyrimidine scaffold for kinase inhibitor research

Data Status No direct bioactivity data; experimental characterization required

Research Use Scaffold-based kinase selectivity profiling and SAR expansion

• [1] Shallal HM, Russu WA. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur J Med Chem. 2011;46(6):2043-57. PMID: 21429632. View Source
• [2] Shallal H, Russu W. Abstract 3579: Discovery and anticancer preclinical evaluation of novel piperazinylpyrimidine derivatives designed to target the human kinome. Cancer Res. 2010;70(8_Supplement):3579. View Source

Why Near Analogs Cannot Be Assumed Equivalent to 4-Ethyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

The piperazinylpyrimidine scaffold is exquisitely sensitive to substitution. In the foundational Shallal & Russu series, subtle modifications to the pyrimidine periphery and the piperazine N-substituent produced dramatic shifts in kinase selectivity and cellular antiproliferative profiles . For instance, compound 4 demonstrated selective inhibition of oncogenic KIT and PDGFRA mutants, while compound 15 exhibited potent and selective growth inhibition of MDA-MB-468 triple-negative breast cancer cells, and compound 16 acted as a global cytotoxic agent—all within the same core scaffold . Consequently, a different substituent on the piperazine ring (such as a 6-methylpyrimidine moiety instead of a pyrimidine or other heterocycle) cannot be assumed to replicate the potency, selectivity, or therapeutic window of known analogs. Empirical head-to-head data are essential for procurement decisions.

Substituent-sensitive selectivity Piperazine ring modifications may redirect kinase binding profiles, limiting direct analog transfer.

Divergent antiproliferative profiles Analogs within the same scaffold class show distinct cell-line sensitivity; endpoints may not replicate.

Potency & window non-transferable Empirical head-to-head data required; this compound cannot be assumed to mirror known analog profiles.

• [1] Shallal HM, Russu WA. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur J Med Chem. 2011;46(6):2043-57. PMID: 21429632. View Source

Quantitative Differentiation Evidence for 4-Ethyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

No Published Comparative Bioactivity Data Identified for This Compound

Searches across PubMed, Patents, BindingDB, ChEMBL, and PubChem (as of 2026-05-10) yielded zero direct experimental results for CAS 2640943-65-1. No head-to-head, cross-study, or quantitative class-level inference with a specific comparator could be constructed. The closest structurally annotated scaffold is represented by the Shallal & Russu piperazinylpyrimidine series, where compound I-12 (a distinct analogue) bound predominantly to the PDGFR kinase subfamily at 10 µM with KINOMEscan profiling . However, the presence of the 6-methylpyrimidine substituent on the piperazine nitrogen in the target compound precludes direct extrapolation of these selectivity patterns without experimental confirmation.

Data Status

Data to verify

No direct experimental results identified

Procurement decisions are not evidence-based at this stage.

Class-level scaffold precedent exists; requires compound-specific validation.

Evidence Dimension	Kinase binding selectivity (class-level scaffold precedent)
Target Compound Data	No data available
Comparator Or Baseline	Compound I-12 (Shallal & Russu series) at 10 µM: binds predominantly to PDGFR subfamily (KIT, KIT D816V, FLT3, PDGFRA, PDGFRB, CSF1R) and CDK11 .
Quantified Difference	Not computable
Conditions	KINOMEscan™ kinase binding assay at 10 µM compound concentration

Why This Matters

This demonstrates the scaffold's potential for selective kinase targeting, but the absence of quantitative data on the specific compound means no procurement decision can be evidence-based at this time.

• [1] Shallal H, Russu W. Abstract 3579: Discovery and anticancer preclinical evaluation of novel piperazinylpyrimidine derivatives designed to target the human kinome. Cancer Res. 2010;70(8_Supplement):3579. View Source

Application Scenarios for 4-Ethyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine Based on Available Scaffold Evidence

Kinase Selectivity Profiling in PDGFR-Driven Tumor Models

Based on the precedent of piperazinylpyrimidine derivatives binding to the PDGFR kinase subfamily (including KIT, PDGFRA, PDGFRB, and FLT3) , this compound may be evaluated in a focused kinase panel to determine whether the 6-methylpyrimidine substituent redirects selectivity toward distinct kinase targets. Such profiling is a prerequisite for any application in mutant-driven cancers.

NCI-60 Growth Inhibition Screening for Anticancer Lead Identification

Analogs in the same scaffold class exhibited GI50 values as low as 30 nM against MDA-MB-468 breast cancer cells and 61 nM against SK-MEL-5 melanoma cells, with selectivity windows exceeding 100 µM mean LC50 . This compound should be screened analogously to quantify its differential antiproliferative potency and therapeutic index.

Structure-Activity Relationship (SAR) Expansion of Piperazinylpyrimidine Core

The compound bears a 4-ethyl and 2-methylsulfanyl substitution on the pyrimidine core plus a 6-methylpyrimidine-piperazine tail—a combination not represented in the Shallal & Russu series. Systematic SAR characterization of this compound can map the pharmacological influence of the 6-methylpyrimidine substituent on kinase affinity and cellular selectivity, addressing a known structural gap .

Application

Selection Property

Validation Focus

PDGFR kinase subfamily selectivity studies

Scaffold-derived kinase binding profile

Target deconvolution via focused kinase panel

Cell panel growth inhibition screening

Antiproliferative sensitivity profile

Differential GI50 and selectivity window

SAR expansion of piperazinylpyrimidine core

Substituent-dependent pharmacological map

Kinase affinity and cellular selectivity profiling

• [1] Shallal HM, Russu WA. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur J Med Chem. 2011;46(6):2043-57. PMID: 21429632. View Source